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Compound of Interest

Compound Name: 5-Bromo-2-phenyloxazole

Cat. No.: B1271533

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical overview of 5-Bromo-2-phenyloxazole, a
halogenated heterocyclic compound. It covers its molecular structure, physicochemical
properties, synthesis, spectroscopic characterization, and safety information, compiled to serve
as a vital resource for professionals in chemical research and pharmaceutical development.

Molecular Structure and Properties

5-Bromo-2-phenyloxazole belongs to the oxazole family, a class of five-membered
heterocyclic aromatic compounds containing one oxygen and one nitrogen atom. The presence
of a phenyl group at the 2-position and a bromine atom at the 5-position defines its unique
chemical characteristics and potential for further functionalization.

Caption: Molecular structure of 5-Bromo-2-phenyloxazole.

Table 1: Chemical Identifiers
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Identifier Value Reference
5-bromo-2-phenyl-1,3-
IUPAC Name [1]
oxazole
CAS Number 92629-11-3 [11[21[3]
Molecular Formula CoHeBrNO [1112][3]
_ C1=CC=C(C=C1)C2=NC=C(O
Canonical SMILES [2][4]
2)Br
MSXVETKZQOUBNB-
InChl Key [1][2]
UHFFFAOYSA-N
| MDL Number | MFCD00466256 |[4] |
Table 2: Physicochemical Properties
Property Value Reference
Molecular Weight 224.05 g/mol [3]
Exact Mass 222.96328 Da [1112]

Physical Form

Solid

Density 1.5+0.1 g/cm3 [1]
Boiling Point 308.3°C at 760 mmHg [1]
Flash Point 140.2 + 25.7 °C [1]
XLogP3 3.0 [1]
Purity >95%

| Storage | Refrigerator (2-8°C), Inert atmosphere |[4] |

Synthesis and Characterization Workflow
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The synthesis of substituted oxazoles can be achieved through various established methods,
such as the Robinson-Gabriel synthesis or the Erlenmeyer-Pléchl azlactone synthesis.[5][6] For
5-Bromo-2-phenyloxazole, a common laboratory-scale approach involves the bromination of
a 2-phenyloxazole precursor. Post-synthesis, a standard workflow of purification and
spectroscopic analysis is employed to confirm the structure and purity of the final compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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